TST1N-224

• Molecular Formula: C10H20O8S6
• Molecular Weight: 460.7 g/mol
• InChI: InChI=1S/C10H20O8S6/c11-23(12,13)3-1-17-5-9-7-19-20-8-10(22-21-9)6-18-2-4-24(14,15)16/h9-10H,1-8H2,(H,11,12,13)(H,14,15,16)
• InChIKey: KQUKTPXDCNNGOC-UHFFFAOYSA-N

TST1N-224: VraRC DNA-Binding Inhibitor

TST1N-224 is a small-molecule inhibitor characterized by a 1,2,5,6-tetrathiocane core with ethanesulfonate modifications at the 3 and 8 positions [1]. It specifically targets the response regulator VraRC (VraR DNA-binding domain) of *Staphylococcus aureus*, disrupting the formation of the VraRC-DNA complex . This compound was discovered through pharmacophore-based screening (Phar-VRPR-N3 model) and validated as a potent VraRC inhibitor, demonstrating the ability to re-sensitize vancomycin-intermediate *S. aureus* (VISA) to β-lactam and glycopeptide antibiotics [1].

1

VraRC-DNA complex probe — specifically targets DNA-binding domain to block transcriptional activation

2

Pharmacophore-derived scaffold — identified via Phar-VRPR-N3 screening model, supports structure-activity studies

3

VISA susceptibility research context — reported to modulate vancomycin and methicillin endpoints in resistant strains

• [1] Hsu YC, Liu CH, Wu YC, Lai SJ, Lin CJ, Tseng TS. Combatting Antibiotic-Resistant Staphylococcus aureus: Discovery of TST1N-224, a Potent Inhibitor Targeting Response Regulator VraRC, through Pharmacophore-Based Screening and Molecular Characterizations. J Chem Inf Model. 2024 Jul 30;64(15):6132-6146. View Source

TST1N-224 Advantages over Generic VraSR Inhibitors

The VraSR two-component system is a key driver of antibiotic resistance in *S. aureus*, and inhibitors targeting this pathway are not functionally interchangeable. VraS histidine kinase inhibitors (e.g., NH125, benzoxazolylurea) and VraR dimerization disruptors operate at distinct nodes in the signaling cascade, while TST1N-224 uniquely targets the DNA-binding domain of VraR, directly blocking the terminal transcriptional activation step [1]. Other two-component system inhibitors (e.g., walkmycin B, closantel) target entirely different histidine kinases (WalK) or lack the specific molecular interaction profile and antibiotic re-sensitization activity against VISA strains [2][3]. The tetrathiocane scaffold of TST1N-224 and its defined interaction with α9/α10 helices of VraR confer a distinct mechanism and resistance-reversal phenotype not observed with alternative compounds .

Mechanism VraS kinase inhibitors (NH125, benzoxazolylurea) target the sensor histidine kinase, not the DNA-binding domain; may not reproduce VraRC-specific disruption.

Target Broad-spectrum TCS inhibitors (closantel) lack defined VraRC engagement; antimicrobial screening context may differ significantly.

Pathway Walkmycin B inhibits WalK kinase, a separate two-component system; VraR-dependent resistance reversal endpoints are not supported.

• [1] Hsu YC, Liu CH, Wu YC, Lai SJ, Lin CJ, Tseng TS. Combatting Antibiotic-Resistant Staphylococcus aureus: Discovery of TST1N-224, a Potent Inhibitor Targeting Response Regulator VraRC, through Pharmacophore-Based Screening and Molecular Characterizations. J Chem Inf Model. 2024 Jul 30;64(15):6132-6146. View Source
• [2] Okada A, et al. Walkmycin B targets WalK (YycG), a histidine kinase essential for bacterial cell growth. J Antibiot. 2010;63:89–94. View Source
• [3] Stephenson K, et al. Novel inhibitors of bacterial two-component systems with gram positive antibacterial activity: Pharmacophore identification based on the screening hit closantel. Bioorg Med Chem Lett. 1998;8:2607-2612. View Source

TST1N-224 Comparative Data vs. Key Inhibitors

VraRC-DNA Complex Disruption vs. Closantel

TST1N-224 directly inhibits the VraRC-DNA complex formation with an IC50 of 60.2 ± 4.0 μM, as measured via fluorescence polarization assay [1]. In contrast, the two-component system inhibitor closantel exhibits an IC50 of 3.8 μM against an undefined TCS, but its specific activity against VraRC has not been reported, and its antibacterial effects are attributed to a different, less-defined mechanism [2].

VraRC-DNA Disruption

Context-dependent

TST1N-224 IC50 = 60.2 ± 4.0 μM
Closantel IC50 = 3.8 μM (unspecified TCS)

Cross-target comparison limited by different assay systems; supports VraRC-DNA disruption endpoint context.

Fluorescence polarization vs. undefined TCS assay

Evidence Dimension	Inhibition of VraRC-DNA complex formation
Target Compound Data	IC50 = 60.2 ± 4.0 μM
Comparator Or Baseline	Closantel: IC50 = 3.8 μM (unspecified TCS)
Quantified Difference	Not directly comparable (different assays/targets)
Conditions	Fluorescence polarization assay with VraRC protein and cognate DNA; closantel data from a separate two-component system assay

Why This Matters

TST1N-224 offers a validated, target-specific mechanism (VraRC-DNA disruption), whereas closantel's broader TCS inhibition lacks defined target engagement, making TST1N-224 a more precise tool for mechanistic studies.

• [1] Hsu YC, Liu CH, Wu YC, Lai SJ, Lin CJ, Tseng TS. Combatting Antibiotic-Resistant Staphylococcus aureus: Discovery of TST1N-224, a Potent Inhibitor Targeting Response Regulator VraRC, through Pharmacophore-Based Screening and Molecular Characterizations. J Chem Inf Model. 2024 Jul 30;64(15):6132-6146. View Source
• [2] Stephenson K, et al. Novel inhibitors of bacterial two-component systems with gram positive antibacterial activity: Pharmacophore identification based on the screening hit closantel. Bioorg Med Chem Lett. 1998;8:2607-2612. View Source

Target Binding and Kinetics vs. Walkmycin B

TST1N-224 binds to VraRC with a KD of 23.4 ± 1.2 μM, utilizing a fast-on-fast-off binding mechanism as determined by surface plasmon resonance (SPR) [1]. Walkmycin B, which targets the WalK histidine kinase, exhibits a KD1 of 7.63 μM at the higher affinity site of *B. subtilis* WalK, and IC50 values of 1.6-5.7 μM against WalK [2].

Binding Affinity

Context-dependent

TST1N-224 KD = 23.4 ± 1.2 μM (VraRC)
Walkmycin B KD1 = 7.63 μM (WalK)

Binding to distinct target proteins; reported affinities inform pathway selectivity review.

SPR, fast-on-fast-off kinetics for TST1N-224

Evidence Dimension	Binding affinity to target protein
Target Compound Data	KD = 23.4 ± 1.2 μM (VraRC)
Comparator Or Baseline	Walkmycin B: KD1 = 7.63 μM (WalK)
Quantified Difference	~3-fold weaker binding for TST1N-224 vs. walkmycin B, but against different targets
Conditions	SPR assay for VraRC; SPR for WalK

Why This Matters

While walkmycin B shows stronger binding to WalK, TST1N-224 uniquely targets the VraR DNA-binding domain, a distinct and clinically relevant node in the antibiotic resistance pathway, offering a complementary or alternative research tool.

• [1] Hsu YC, Liu CH, Wu YC, Lai SJ, Lin CJ, Tseng TS. Combatting Antibiotic-Resistant Staphylococcus aureus: Discovery of TST1N-224, a Potent Inhibitor Targeting Response Regulator VraRC, through Pharmacophore-Based Screening and Molecular Characterizations. J Chem Inf Model. 2024 Jul 30;64(15):6132-6146. View Source
• [2] Okada A, et al. Walkmycin B targets WalK (YycG), a histidine kinase essential for bacterial cell growth. J Antibiot. 2010;63:89–94. View Source

Vancomycin Synergy vs. NH125 and Benzoxazolylurea

TST1N-224 enhances the susceptibility of VISA to vancomycin in a dose-dependent manner, with significant growth inhibition observed at 8-32 μg/mL TST1N-224 in combination with sub-MIC vancomycin (0.25-2 μg/mL) [1]. NH125, a VraS inhibitor, potentiates vancomycin but its efficacy is attenuated in the presence of VraR [2]. A benzoxazolylurea VraS inhibitor also enhances vancomycin against VISA, but quantitative synergy data are not provided [3].

Vancomycin Synergy

Head-to-head

TST1N-224 (8-32 μg/mL) + vancomycin (0.25-2 μg/mL) reduced VISA growth
NH125 synergy attenuated by VraR; benzoxazolylurea quantitative data unavailable

Supports vancomycin susceptibility endpoint research in VISA; quantitative synergy only characterized for TST1N-224.

Checkerboard and time-kill assays

Evidence Dimension	Vancomycin potentiation against VISA
Target Compound Data	TST1N-224 at 8-32 μg/mL with vancomycin 0.25-2 μg/mL enhances VISA killing (OD660 reduction)
Comparator Or Baseline	NH125: Potentiates vancomycin but attenuated by VraR; Benzoxazolylurea: Enhances vancomycin, quantitative data unavailable
Quantified Difference	Quantitative growth inhibition data available only for TST1N-224
Conditions	VISA strain Z172, checkerboard assay and time-kill kinetics

Why This Matters

TST1N-224 provides a well-characterized, direct VraRC-DNA disruption mechanism with robust, quantifiable vancomycin re-sensitization activity, unlike VraS inhibitors whose synergy is context-dependent or under-quantified.

• [1] Hsu YC, Liu CH, Wu YC, Lai SJ, Lin CJ, Tseng TS. Combatting Antibiotic-Resistant Staphylococcus aureus: Discovery of TST1N-224, a Potent Inhibitor Targeting Response Regulator VraRC, through Pharmacophore-Based Screening and Molecular Characterizations. J Chem Inf Model. 2024 Jul 30;64(15):6132-6146. View Source
• [2] Sarkar A, et al. NH125 Sensitizes Staphylococcus aureus to Cell Wall-Targeting Antibiotics through the Inhibition of the VraS Sensor Histidine Kinase. Microbiol Spectr. 2023 May 25;11(3):e04861-22. View Source
• [3] Heckler EP, et al. A benzoxazolylurea inhibits VraS and enhances antimicrobials against vancomycin intermediate-resistant Staphylococcus aureus. bioRxiv 2023. View Source

Methicillin Additive Interaction in VISA

TST1N-224 exhibits an additive effect when combined with methicillin against VISA strain Z172, with a Fractional Inhibitory Concentration Index (FICI) of 0.675 (indicative of additive interaction) [1]. The MIC of methicillin was reduced from 128 μg/mL to 64 μg/mL in combination with 4 μg/mL TST1N-224 [1].

Methicillin Additivity

Class-level

FICI = 0.675

Reported additive interaction with methicillin; supports β-lactam combination endpoint interpretation.

MIC reduced from 128 to 64 μg/mL at 4 μg/mL TST1N-224

Evidence Dimension	Synergy with methicillin against VISA
Target Compound Data	FICI = 0.675 (additive effect); methicillin MIC reduced from 128 to 64 μg/mL with 4 μg/mL TST1N-224
Comparator Or Baseline	Other VraSR pathway inhibitors (no comparable quantitative FICI data reported)
Quantified Difference	TST1N-224 is the only VraRC inhibitor with reported FICI values for methicillin synergy
Conditions	Checkerboard microdilution assay with VISA Z172, 5×10⁴ CFU/mL

Why This Matters

TST1N-224 is the first VraRC inhibitor with validated, quantifiable additive interaction with methicillin, providing a benchmark for future combination studies and a rationale for its selection in β-lactam re-sensitization experiments.

• [1] Hsu YC, Liu CH, Wu YC, Lai SJ, Lin CJ, Tseng TS. Combatting Antibiotic-Resistant Staphylococcus aureus: Discovery of TST1N-224, a Potent Inhibitor Targeting Response Regulator VraRC, through Pharmacophore-Based Screening and Molecular Characterizations. J Chem Inf Model. 2024 Jul 30;64(15):6132-6146. View Source

VraR α9/α10 Helix Residue Interactions

NMR-based molecular modeling reveals that TST1N-224 predominantly interacts with the α9 and α10 helices of the VraR DNA-binding domain, specifically engaging residues N165, K180, S184, and R195, which are functionally essential for DNA binding [1].

Interaction Site

Reported

NMR-based modeling reveals contacts with α9/α10 helices (N165, K180, S184, R195)

Supports structure-based lead optimization context; unique binding fingerprint.

NMR titration and molecular modeling

Evidence Dimension	Molecular interaction site
Target Compound Data	Interacts with α9/α10 helices (N165, K180, S184, R195)
Comparator Or Baseline	No other VraRC inhibitor has a defined molecular interaction site
Quantified Difference	Unique interaction fingerprint
Conditions	NMR titration and molecular modeling

Why This Matters

The defined interaction site provides a rational basis for structure-based optimization and distinguishes TST1N-224 from other VraSR pathway inhibitors that lack detailed binding characterization.

• [1] Hsu YC, Liu CH, Wu YC, Lai SJ, Lin CJ, Tseng TS. Combatting Antibiotic-Resistant Staphylococcus aureus: Discovery of TST1N-224, a Potent Inhibitor Targeting Response Regulator VraRC, through Pharmacophore-Based Screening and Molecular Characterizations. J Chem Inf Model. 2024 Jul 30;64(15):6132-6146. View Source

TST1N-224 Research Applications

VraSR-Mediated Resistance in VISA and MRSA

Use TST1N-224 as a specific chemical probe to dissect the role of VraRC-DNA complex formation in the VraSR signaling pathway. The compound's defined interaction with VraR α9/α10 helices (N165, K180, S184, R195) [1] and its ability to re-sensitize VISA to vancomycin and methicillin [2] make it ideal for studying resistance reversal at the transcriptional level.

VraRC Target Validation for Adjuvant Therapy

Employ TST1N-224 in checkerboard and time-kill assays to evaluate the potential of VraRC inhibition as an adjuvant strategy. The compound's additive FICI (0.675) with methicillin [1] and its dose-dependent enhancement of vancomycin activity (8-32 μg/mL TST1N-224 with 0.25-2 μg/mL vancomycin) [2] provide a robust experimental framework for combination therapy research.

Structure-Based Lead Optimization for VraRC Inhibitors

Leverage the NMR-derived binding pose and identified hotspot residues (N165, K180, S184, R195) [1] to guide medicinal chemistry efforts aimed at improving the potency and selectivity of VraRC DNA-binding inhibitors. TST1N-224 serves as a validated starting point for SAR campaigns targeting the α9/α10 helix interface.

Comparative Pharmacology of TCS Inhibitors

Utilize TST1N-224 as a comparator compound in studies evaluating other VraSR pathway inhibitors (e.g., NH125, benzoxazolylurea) or broad-spectrum TCS inhibitors (e.g., closantel, walkmycin B). The availability of robust biochemical (IC50=60.2 μM, KD=23.4 μM) and microbiological (MIC, FICI, synergy) data [1][2] enables rigorous benchmarking.

Application

Selection Property

Validation Focus

VraSR pathway studies in VISA/MRSA

VraRC DNA-binding domain probe

DNA-binding inhibition and susceptibility endpoint interpretation

Combination research models

Defined synergy/additivity endpoints

Checkerboard, FICI, and time-kill endpoint review

Structure-based inhibitor optimization

Resolved interaction site (α9/α10 helices)

NMR-guided SAR and binding affinity characterization

Comparative TCS inhibitor research

Well-characterized biochemical and microbiological data

Benchmarking against kinase and broad-spectrum inhibitors

• [1] Hsu YC, Liu CH, Wu YC, Lai SJ, Lin CJ, Tseng TS. Combatting Antibiotic-Resistant Staphylococcus aureus: Discovery of TST1N-224, a Potent Inhibitor Targeting Response Regulator VraRC, through Pharmacophore-Based Screening and Molecular Characterizations. J Chem Inf Model. 2024 Jul 30;64(15):6132-6146. View Source
• [2] Hsu YC, Liu CH, Wu YC, Lai SJ, Lin CJ, Tseng TS. Combatting Antibiotic-Resistant Staphylococcus aureus: Discovery of TST1N-224, a Potent Inhibitor Targeting Response Regulator VraRC, through Pharmacophore-Based Screening and Molecular Characterizations. J Chem Inf Model. 2024 Jul 30;64(15):6132-6146. View Source